N-{4-[(2-pyridinylamino)sulfonyl]phenyl}-2-furamide

• IUPAC Name: N-[4-(pyridin-2-ylsulfamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H13N3O4S/c20-16(14-4-3-11-23-14)18-12-6-8-13(9-7-12)24(21,22)19-15-5-1-2-10-17-15/h1-11H,(H,17,19)(H,18,20)
• InChI Key: GNKMXZISPALZLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C16H13N3O4S
• Molecular Weight: 343.4 g/mol

Description

N-{4-[(2-pyridinylamino)sulfonyl]phenyl}-2-furamide, commonly referred to as PSF, is a chemical compound that has gained significant attention in the field of scientific research. PSF is a potent inhibitor of both cyclic AMP-dependent protein kinase and cyclic GMP-dependent protein kinase, making it an important tool in the study of these enzymes.

Scientific Research Applications

Bio-Imaging and Sensor Development

A study developed a phenoxazine-based fluorescence chemosensor, incorporating a structure similar to N-{4-[(2-pyridinylamino)sulfonyl]phenyl}-2-furamide, for the discriminative detection of Cd2+ and CN− ions. This chemosensor showed significant potential in bio-imaging applications within live cells and zebrafish larvae, demonstrating its utility in environmental monitoring and biological research (Ravichandiran et al., 2020).

Materials Science

Research in materials science has synthesized novel soluble fluorinated polyamides containing pyridine and sulfone moieties, akin to the core structure of this compound. These materials exhibit low dielectric constants, high thermal stability, and are amorphous, indicating their potential in the development of advanced materials for electronic applications (Xiao-Ling Liu et al., 2013).

Nonlinear Optical Materials

Another study exploited the structural features similar to this compound to develop azo sulfonamide chromophores for nonlinear optical (NLO) applications. These chromophores were incorporated into films that demonstrated second harmonic generation, indicating their potential in the development of NLO materials for optical computing and telecommunications (Kucharski et al., 2010).